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Compound of Interest

Compound Name: dBRD9

Cat. No.: B606983 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of dBRD9, a potent and selective PROTAC (Proteolysis

Targeting Chimera) degrader of the BRD9 protein.[1][2] Adherence to these protocols is critical

for minimizing health risks and preventing environmental contamination.

I. Hazard Assessment and Chemical Properties
While a specific Safety Data Sheet (SDS) with comprehensive disposal instructions for dBRD9
is not publicly available, its nature as a biologically active small molecule necessitates handling

it as a potentially hazardous chemical. The procedures outlined below are based on general

best practices for the disposal of potent research chemicals and should be supplemented by

your institution's specific Environmental Health and Safety (EHS) guidelines.[3][4]

Key Data for dBRD9:
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Property Value Reference

Molecular Formula C40H45N7O10.2HCl [1]

Molecular Weight 856.75 g/mol

CAS Number 2341840-98-8

Purity ≥98% (HPLC)

Storage Store at -20°C

Solubility Soluble in DMSO

II. Personal Protective Equipment (PPE) and
Handling
Before beginning any disposal procedures, ensure you are wearing the appropriate personal

protective equipment.

Gloves: Use chemically resistant gloves (e.g., nitrile).

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of aerosolization or if you are handling the powder

outside of a certified chemical fume hood, a respirator may be necessary.

III. Step-by-Step Disposal Protocol
The primary method for the disposal of dBRD9 and any contaminated materials is through a

licensed professional waste disposal service. Under no circumstances should this compound or

its waste be disposed of in the regular trash or poured down the drain.

Experimental Protocol: Waste Disposal

Waste Identification and Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.tocris.com/products/dbrd9_6606
https://www.benchchem.com/product/b606983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classify all materials that have come into contact with dBRD9 as hazardous chemical

waste. This includes unused or expired compounds, solutions containing dBRD9, and

contaminated consumables.

Segregate dBRD9 waste from all other waste streams, such as non-hazardous trash,

biological waste, and radioactive waste, to prevent cross-contamination and unforeseen

chemical reactions.

Waste Collection and Containerization:

Solid Waste:

Collect all contaminated solid materials, such as pipette tips, vials, gloves, and bench

paper, in a designated, leak-proof hazardous waste container with a secure lid.

Liquid Waste:

Collect all solutions containing dBRD9 in a separate, clearly labeled, and chemically

compatible waste container. Do not mix with other solvent waste unless explicitly

permitted by your institution's EHS department.

Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"dBRD9," and the approximate quantity.

Store the sealed waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Final Disposal Logistics:

Once the waste container is full, contact your institution's EHS department to arrange for a

pickup.

Ensure all institutional and local regulations for hazardous waste disposal are followed.

The waste will be transported by a licensed hazardous waste management company for

final disposal, typically via high-temperature incineration.
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IV. Spill and Decontamination Procedures
In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

Spill Cleanup:

Wearing appropriate PPE, absorb any liquid spills with an inert material such as

vermiculite, sand, or chemical absorbent pads.

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Decontamination:

Thoroughly clean the spill area with soap and water or an appropriate solvent.

Spill Debris Disposal:

Collect all cleanup materials in a sealed and properly labeled container to be disposed of

as hazardous waste through your EHS department.

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dBRD9.
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Caption: dBRD9 Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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